2-(3-Acetylphenyl)-4-hydroxypyridine, 95%
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Overview
Description
2-(3-Acetylphenyl)-4-hydroxypyridine (95%) is a compound of interest in the field of organic chemistry, due to its potential applications in the synthesis of various chemicals and its possible use in research.
Scientific Research Applications
2-(3-Acetylphenyl)-4-hydroxypyridine (95%) has potential applications in the synthesis of various chemicals, as well as in research. For example, it can be used to synthesize a variety of heterocyclic compounds, such as pyridines, pyrazines, and quinolines. It can also be used in the synthesis of pharmaceuticals, including antifungal agents, anti-inflammatory agents, and anticoagulants.
Mechanism of Action
2-(3-Acetylphenyl)-4-hydroxypyridine (95%) is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). COX is an enzyme involved in the synthesis of prostaglandins, which are hormones that play an important role in inflammation and pain. LOX is an enzyme involved in the synthesis of leukotrienes, which are molecules that play a role in the inflammatory response.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)-4-hydroxypyridine (95%) has been shown to have anti-inflammatory, analgesic, and anticoagulant effects in laboratory studies. In addition, it has been shown to inhibit the production of prostaglandins and leukotrienes, as well as to reduce the production of nitric oxide, a molecule involved in inflammation.
Advantages and Limitations for Lab Experiments
2-(3-Acetylphenyl)-4-hydroxypyridine (95%) has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. However, it is not suitable for use in human clinical trials due to its potential toxicity.
Future Directions
The potential applications of 2-(3-Acetylphenyl)-4-hydroxypyridine (95%) are still being explored. Possible future directions for research include further investigation into the compound's mechanism of action, as well as its potential use in the synthesis of other pharmaceuticals. Additionally, further research into the compound's potential toxicity and its effects on humans is warranted.
Synthesis Methods
The synthesis of 2-(3-Acetylphenyl)-4-hydroxypyridine (95%) is accomplished by a two-step reaction. The first step involves the reaction of phenylacetaldehyde with hydroxylamine hydrochloride in the presence of sodium hydroxide, producing N-phenyl-3-hydroxy-4-pyridinecarboxamide. The second step involves the acylation of the intermediate product with acetic anhydride, producing 2-(3-Acetylphenyl)-4-hydroxypyridine (95%).
properties
IUPAC Name |
2-(3-acetylphenyl)-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c1-9(15)10-3-2-4-11(7-10)13-8-12(16)5-6-14-13/h2-8H,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOIBNPCZOMJKQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60692526 |
Source
|
Record name | 2-(3-Acetylphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261912-04-2 |
Source
|
Record name | 2-(3-Acetylphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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